Cas no 141136-84-7 (TRAP-6 (2-6) trifluoroacetate salt H-Phe-Leu-Leu-Arg-Asn-OH trifluoroacetate salt)

• Product Name: TRAP-6 (2-6) trifluoroacetate salt H-Phe-Leu-Leu-Arg-Asn-OH trifluoroacetate salt
• CAS No: 141136-84-7
• MF: C₃₁H₅₁N₉O₇
• MW: 661.792746782303
• CID: 192380
• PubChem ID: 44149309
• Update Time: 2025-06-11

TRAP-6 (2-6) trifluoroacetate salt H-Phe-Leu-Leu-Arg-Asn-OH trifluoroacetate salt Chemical and Physical Properties

Names and Identifiers

• L-Asparagine,L-phenylalanyl-L-leucyl-L-leucyl-L-arginyl-
• (2S)-4-amino-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-amino-3-phenylpropanoyl]amino]-4-methylpentanoyl]amino]-4-methylpentanoyl]amino]-5-(diaminomethylideneamino)pentanoyl]amino]-4-oxobutanoic acid
• THROMBIN RECEPTOR ACTIVATOR PEPTIDE 6 (2-6)
• TRAP-6 (2-6)
• TRAP-6 (2-6),PAR-1 (2-6) (human)
• FLLRN
• H 8325
• PHE-LEU-LEU-ARG-ASN
• Phenylalanyl-leucyl-leucyl-arginyl-asparagine
• L-Asparagine, N2-(N2-(N-(N-L-phenylalanyl-L-leucyl)-L-leucyl)-L-arginyl)-
• H-8325
• 141136-84-7
• H-Phe-Leu-Leu-Arg-Asn-OH
• (2S,5S,8S,11S,14S)-14-amino-2-(2-amino-2-oxoethyl)-5-(3-guanidinopropyl)-8,11-diisobutyl-4,7,10,13-tetraoxo-15-phenyl-3,6,9,12-tetraazapentadecan-1-oic acid
• DTXSID00930999
• N-(2-{[2-({2-[(2-Amino-1-hydroxy-3-phenylpropylidene)amino]-1-hydroxy-4-methylpentylidene}amino)-1-hydroxy-4-methylpentylidene]amino}-5-carbamimidamido-1-hydroxypentylidene)-4-iminohomoserine
• CS-0882543
• HY-P5359
• TRAP-6 (2-6) trifluoroacetate salt H-Phe-Leu-Leu-Arg-Asn-OH trifluoroacetate salt

• Inchi： 1S/C31H51N9O7/c1-17(2)13-22(38-26(42)20(32)15-19-9-6-5-7-10-19)29(45)39-23(14-18(3)4)28(44)37-21(11-8-12-36-31(34)35)27(43)40-24(30(46)47)16-25(33)41/h5-7,9-10,17-18,20-24H,8,11-16,32H2,1-4H3,(H2,33,41)(H,37,44)(H,38,42)(H,39,45)(H,40,43)(H,46,47)(H4,34,35,36)/t20-,21-,22-,23-,24-/m0/s1
• InChI Key： WBNIBLBGDVPFOO-LSBAASHUSA-N
• SMILES： O=C([C@H](CC(C)C)NC([C@H](CC1C=CC=CC=1)N)=O)N[C@H](C(N[C@H](C(N[C@H](C(=O)O)CC(N)=O)=O)CCC/N=C(\N)/N)=O)CC(C)C

Computed Properties

• Exact Mass: 661.39100
• Monoisotopic Mass: 661.391
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 47
• Rotatable Bond Count: 26
• Complexity: 1090
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 287A^2
• XLogP3: -2.5

Experimental Properties

• Density: 1.35
• Refractive Index: 1.615
• PSA: 284.71000
• LogP: 2.96620

TRAP-6 (2-6) trifluoroacetate salt H-Phe-Leu-Leu-Arg-Asn-OH trifluoroacetate salt Security Information

• Storage Condition：-15°C

Additional information on TRAP-6 (2-6) trifluoroacetate salt H-Phe-Leu-Leu-Arg-Asn-OH trifluoroacetate salt

Recent Advances in TRAP-6 (2-6) Trifluoroacetate Salt and Its Role in Thrombin Receptor Research

The compound TRAP-6 (2-6) trifluoroacetate salt (H-Phe-Leu-Leu-Arg-Asn-OH trifluoroacetate salt, CAS: 141136-84-7) has garnered significant attention in recent studies due to its critical role as a thrombin receptor-activating peptide (TRAP). TRAP-6 is a synthetic hexapeptide that mimics the tethered ligand sequence of protease-activated receptor 1 (PAR-1), a key player in thrombin-mediated signaling pathways. This peptide is widely used in biochemical and pharmacological research to investigate platelet activation, inflammation, and vascular biology. Recent advancements in its synthesis, purification, and application have further solidified its importance in the field of chemical biology and drug discovery.

One of the most notable developments in TRAP-6 research is its application in studying PAR-1 activation mechanisms. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that TRAP-6 (2-6) trifluoroacetate salt exhibits high binding affinity and specificity for PAR-1, making it an invaluable tool for elucidating the structural and functional dynamics of thrombin receptors. The study utilized advanced NMR spectroscopy and molecular dynamics simulations to map the interaction between TRAP-6 and PAR-1, providing insights into the conformational changes that occur upon receptor activation. These findings have implications for the design of novel PAR-1 antagonists, which could be therapeutic candidates for thrombotic disorders.

In addition to its role in basic research, TRAP-6 (2-6) trifluoroacetate salt has been employed in preclinical studies to evaluate its potential as a diagnostic marker for platelet-related pathologies. A recent report in Thrombosis Research highlighted the use of TRAP-6 in flow cytometry assays to measure platelet activation in patients with cardiovascular diseases. The study found that TRAP-6-induced platelet aggregation was significantly elevated in individuals with acute coronary syndromes, suggesting its utility as a biomarker for disease progression and therapeutic response. This application underscores the translational potential of TRAP-6 in clinical settings.

Another area of active research involves the optimization of TRAP-6 synthesis and stability. Researchers have explored various modifications to the peptide backbone and side chains to enhance its pharmacokinetic properties. For instance, a 2022 study in Bioorganic & Medicinal Chemistry Letters reported the development of a stabilized analog of TRAP-6 with improved resistance to enzymatic degradation. This analog retained its biological activity while exhibiting prolonged half-life in plasma, making it a promising candidate for in vivo studies. Such innovations are critical for advancing TRAP-6-based therapeutics and diagnostics.

Looking ahead, the integration of TRAP-6 (2-6) trifluoroacetate salt into high-throughput screening platforms is expected to accelerate the discovery of PAR-1 modulators. Recent collaborations between academic institutions and pharmaceutical companies have leveraged TRAP-6 in combinatorial chemistry and fragment-based drug design. These efforts aim to identify small molecules that can either potentiate or inhibit PAR-1 signaling, offering new avenues for treating thrombotic and inflammatory diseases. The continued exploration of TRAP-6's mechanistic and therapeutic potential will undoubtedly contribute to breakthroughs in chemical biology and medicine.